1-([1,1'-Biphenyl]-3-ylsulfonyl)-4-(phenylsulfonyl)piperidine

• IUPAC Name: 4-(benzenesulfonyl)-1-(3-phenylphenyl)sulfonylpiperidine
• InChI: InChI=1S/C23H23NO4S2/c25-29(26,21-11-5-2-6-12-21)22-14-16-24(17-15-22)30(27,28)23-13-7-10-20(18-23)19-8-3-1-4-9-19/h1-13,18,22H,14-17H2
• InChI Key: MRITWEWDJHGSNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC(=C3)C4=CC=CC=C4
• Molecular Formula: C23H23NO4S2
• Molecular Weight: 441.6 g/mol

Description

“1-([1,1’-Biphenyl]-3-ylsulfonyl)-4-(phenylsulfonyl)piperidine” is a complex organic compound. It is a derivative of “1-(phenylsulfonyl)piperidine”, which is a chemical compound with the linear formula C11H15NO2S. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, the synthesis of “1-(phenylsulfonyl)piperidine” and similar compounds often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation, a process not well developed, has been reported for 1°, 2° and 3° alkyl boronic esters.

Scientific Research Applications

Synthesis and Biological Activities

1-([1,1'-Biphenyl]-3-ylsulfonyl)-4-(phenylsulfonyl)piperidine and its derivatives are of significant interest in scientific research due to their diverse biological activities. A notable application is in the synthesis of various biologically active compounds. For instance, derivatives of this chemical structure have been synthesized and evaluated for their potential as butyrylcholinesterase (BChE) inhibitors, a target for Alzheimer's disease treatment. The incorporation of the piperidine and sulfonyl functional groups has led to compounds with promising activity against BChE, highlighting the therapeutic potential of these derivatives in neurodegenerative disease research (Khalid et al., 2016).

Anticancer Activity

Another significant area of research involves the evaluation of 1-([1,1'-Biphenyl]-3-ylsulfonyl)-4-(phenylsulfonyl)piperidine derivatives for anticancer properties. Various studies have synthesized novel compounds bearing this core structure and tested them against different cancer cell lines. Some derivatives have demonstrated potent anticancer activity, indicating the potential for the development of new therapeutic agents. For example, compounds have shown promising results against breast cancer cell lines, suggesting a pathway for further drug discovery and development efforts in oncology (Al-Said et al., 2011).